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Compound of Interest

Compound Name: Lead(II) methacrylate

Cat. No.: B086146 Get Quote

This document provides an in-depth overview of Lead(II) Methacrylate, tailored for

researchers, scientists, and professionals in drug development. It covers the compound's

chemical and physical properties, a generalized synthesis protocol, safety information, and its

limited applications, with a focus on its toxicological profile and interactions with biological

systems.

Chemical and Physical Properties
Lead(II) methacrylate is an organometallic compound that exists as an off-white powder.[1] It

is classified as a dangerous good for transportation.[2][3] Key quantitative data are

summarized below for clarity and comparison.

Table 1: Chemical Identifiers for Lead(II) Methacrylate
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Identifier Value Source

Primary CAS Number 1068-61-7 [2]

EC Number 213-949-2 [1][4]

Molecular Formula C₈H₁₀O₄Pb [1][2]

IUPAC Name
lead(2+);2-methylprop-2-

enoate
[1][4]

Synonyms
Lead methacrylate, Methacrylic

acid lead salt
[1][5]

PubChem CID 61255 [1]

Table 2: Physicochemical Properties of Lead(II) Methacrylate

Property Value Source

Molecular Weight 377.36 g/mol [1][2]

Appearance Off-white powder [1]

Purity ≥96% [2]

Melting Point 62 °C [1][5]

Boiling Point 160.5 °C at 760 mmHg [5]

Solubility in H₂O Not Available (N/A) [1]

Exact Mass 378.034561 g/mol [1]

Experimental Protocols
2.1. Generalized Synthesis of Lead(II) Methacrylate

While a specific, detailed experimental protocol for the synthesis of lead(II) methacrylate is not

readily available in the provided literature, a general method can be inferred from the synthesis

of other metal methacrylates, such as copper(II) methacrylate.[6] The process typically involves

the reaction of a lead salt with methacrylic acid.
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Methodology:

Reactant Preparation: A suitable lead(II) salt, such as basic lead(II) carbonate or lead(II)

acetate, is chosen as the lead source. Methacrylic acid serves as the source of the

methacrylate ligand.

Reaction: The lead salt is dissolved or suspended in a suitable solvent, such as methanol.[6]

Addition of Methacrylic Acid: Methacrylic acid is added to the solution, typically in a

stoichiometric ratio to the lead salt.

Stirring and Reaction: The mixture is stirred at room temperature for several hours to allow

the reaction to proceed to completion.[6]

Isolation: The resulting solution is filtered to remove any unreacted starting material or

byproducts.

Crystallization: The product, lead(II) methacrylate, is obtained by slow evaporation of the

solvent, leading to the formation of crystals.[6]

Purification: The obtained solid is washed with a suitable solvent and dried under a vacuum.
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Caption: Generalized workflow for the synthesis of Lead(II) Methacrylate.

2.2. Adsorptive Removal of Lead(II) using Methacrylate-Based Hydrogels

Methacrylate-based polymers have been investigated for their capacity to adsorb and remove

lead(II) ions from aqueous solutions.
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Methodology:

Hydrogel Synthesis: A copolymer hydrogel, such as poly(N,N-dimethylacrylamide-co-2-

hydroxyethyl methacrylate), is synthesized via free-radical bulk copolymerization.[7]

Characterization: The resulting copolymer is characterized using techniques like ¹H and ¹³C

NMR and Raman spectroscopy to confirm its structure.[7]

Adsorption Experiment: A known mass of the hydrogel (e.g., 100 mg) is placed into lead(II)

ion solutions of varying concentrations (e.g., 10 to 200 ppm).[7] The lead ion solution is

typically prepared by dissolving a lead salt like lead nitrate in deionized water.

Equilibration: The samples are agitated for a set period to allow adsorption to reach

equilibrium.

Quantification: The hydrogel is removed, and the remaining concentration of Pb²⁺ in the

supernatant is quantified using methods like UV-vis spectrophotometry or Inductively

Coupled Plasma Mass Spectrometry (ICP-MS).[7][8]

Health, Safety, and Toxicological Profile
Lead(II) methacrylate is a hazardous substance. The toxicity is primarily attributed to the

lead(II) ion.

Table 3: Hazard Information for Lead(II) Methacrylate
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Hazard Type Code / Statement Source

Signal Word Danger [1]

Hazard Statements

H302 (Harmful if swallowed),

H332 (Harmful if inhaled),

H360 (May damage fertility or

the unborn child), H373 (May

cause damage to organs

through prolonged or repeated

exposure), H410 (Very toxic to

aquatic life with long lasting

effects)

[1]

Hazard Codes
T (Toxic), N (Dangerous for the

environment)
[1]

Transport Information UN 2291 6.1/ PG III [1]

Exposure to lead can impact multiple organ systems, including the nervous, renal,

reproductive, and gastrointestinal systems.[9] Acute toxicity in adults has been observed at

blood lead concentrations ranging from 50–300 µg/dL. In children, signs of encephalopathy

have been noted at blood lead levels between 90–800 µg/dL, with gastrointestinal effects

reported at levels of 60–450 µg/dL. There is no identified safe level of lead exposure.[10]

Applications and Relevance to Drug Development
The primary application of lead(II) methacrylate is in research and laboratory settings,

particularly within the field of organometallics.[1] There is no direct evidence to suggest its use

in drug development; its high toxicity profile makes it unsuitable for therapeutic applications.

However, related methacrylate polymers are explored in materials science for applications such

as:

Heavy Metal Remediation: As detailed in the experimental protocol, methacrylate-based

hydrogels can be used for the adsorptive removal of lead(II) from water.[7][8][11]
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Radiation Shielding: Lead-containing acrylics, while not specifically methacrylate, are used

for X-ray shielding.[9]

Mechanism of Toxicity: Interference with Cellular
Signaling
The toxicity of the lead(II) ion (Pb²⁺) stems from its ability to mimic and interfere with the

function of essential divalent cations, particularly calcium (Ca²⁺) and zinc (Zn²⁺). This

interference disrupts numerous fundamental cellular processes.

Disruption of Calcium Signaling: Pb²⁺ can replace Ca²⁺ in calcium-binding proteins like

Calmodulin (CaM).[12] CaM is a critical transducer in signaling pathways that govern

memory, growth, and muscle contraction.[12] Pb²⁺ also interacts with and activates Protein

Kinase C (PKC) at concentrations lower than those required for Ca²⁺, leading to aberrant

downstream signaling.[13]

Induction of Apoptosis: Lead exposure can trigger the intrinsic (mitochondria-mediated)

pathway of apoptosis. It affects mitochondrial permeability and alters the expression ratio of

the pro-apoptotic protein Bax to the anti-apoptotic protein Bcl-2, favoring cell death.[13]

Enzyme Inhibition: Pb²⁺ can inhibit zinc-dependent enzymes by displacing the native Zn²⁺

ion. A classic example is δ-aminolevulinic acid dehydratase (ALAD), where Pb²⁺ binds to the

cysteine-rich active site but fails to activate the substrate, leading to enzyme inhibition.[12]
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Caption: Disruption of cellular signaling pathways by the Lead(II) ion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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